Cas no 3243-07-0 (2-(nitromethyl)pyridine)
2-(nitromethyl)pyridine structure
Product Name:2-(nitromethyl)pyridine
CAS No:3243-07-0
MF:C6H6N2O2
MW:138.124041080475
CID:916930
PubChem ID:343241
Update Time:2025-04-19
2-(nitromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(nitromethyl)pyridine
- 2-Nitromethylpyridin
- 2-Nitromethyl-pyridin
- 2-nitromethylpyridine
- 2-nitromethyl-pyridine
- AC1L7XWW
- CTK1C5312
- NSC382381
- pyrid-2-yl-nitromethane
- EN300-1851374
- DTXSID80321866
- SCHEMBL1378160
- NSC-382381
- 3243-07-0
-
- Inchi： 1S/C6H6N2O2/c9-8(10)5-6-3-1-2-4-7-6/h1-4H,5H2
- InChI Key： KBRRIEFTVXTTCR-UHFFFAOYSA-N
- SMILES： [O-][N+](CC1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 138.04298
- Monoisotopic Mass: 138.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
- LogP: 1.38150
2-(nitromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851374-0.05g |
2-(nitromethyl)pyridine |
3243-07-0 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-0.1g |
2-(nitromethyl)pyridine |
3243-07-0 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-0.25g |
2-(nitromethyl)pyridine |
3243-07-0 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-0.5g |
2-(nitromethyl)pyridine |
3243-07-0 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-1.0g |
2-(nitromethyl)pyridine |
3243-07-0 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1851374-2.5g |
2-(nitromethyl)pyridine |
3243-07-0 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-5.0g |
2-(nitromethyl)pyridine |
3243-07-0 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1851374-10.0g |
2-(nitromethyl)pyridine |
3243-07-0 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1851374-1g |
2-(nitromethyl)pyridine |
3243-07-0 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1851374-5g |
2-(nitromethyl)pyridine |
3243-07-0 | 5g |
$3396.0 | 2023-09-19 |
2-(nitromethyl)pyridine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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